Cas no 14507-51-8 ((17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol (Levonorgestrel Impurity T))

• Product Name: (17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol (Levonorgestrel Impurity T)
• CAS No: 14507-51-8
• Molecular Formula: C₁₂H₁₅N
• Molecular Weight: 173.2542
• CID: 161995
• PubChem ID: 101857

(17a)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol (Levonorgestrel Impurity T) Properties

Names and Identifiers

• 18,19-Dinorpregna-2,5(10)-dien-20-yn-17-ol,13-ethyl-3-methoxy-, (17a)- (9CI)
• (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol (non-preferred name)
• 13-Ethyl-3-methoxy-18,19-dinor-17alpha-pregna-2,5(10)-dien-20-yn-17-ol
• AT37876
• LEVONORGESTREL EP IMPURITY T
• 799-43-9
• 13-ETHYL-3-METHOXY-18,19-DINOR-17.ALPHA.-PREGNA-2,5(10)-DIEN-20-YN-17-OL
• GJ0X8NU55V
• EINECS 238-514-4
• 13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol, (17alpha)-
• (8R,9S,13S,14S,17R)-13-ethyl-17-ethynyl-3-methoxy-4,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ol
• LEVONORGESTREL IMPURITY T [EP IMPURITY]
• (17alpha)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol (Levonorgestrel Impurity T)
• (1)-13-Ethyl-3-methoxy-18,19-dinor-17alpha-pregna-2,5(10)-dien-20-yn-17-ol
• UNII-GJ0X8NU55V
• (17.ALPHA.)-13-ETHYL-3-METHOXY-18,19-DINORPREGNA-2,5(10)-DIEN-20-YN-17-OL
• 13-Ethyl-3-methoxy-2,5(10)-estradiene-20-yn-17-ol
• 14507-51-8
• 13-ETHYL-3-METHOXY-18,19-DINORPREGNA-2,5(10)-DIEN-20-YN-17-OL, (17.ALPHA.)-
• SCHEMBL11778036
• EINECS 212-350-3
• 18,19-DINORPREGNA-2,5(10)-DIEN-20-YN-17-OL, 13-ETHYL-3-METHOXY-, (17.ALPHA.)-
• NS00087689
• (17alpha)-(+/-)-13-Ethyl-3-methoxy-18,19-dinorpregna-2,5(10)-dien-20-yn-17-ol

• InChIKey： KEDDYAZGOUYPKC-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H15N/c13-12-7-8-5-6-11(12)10-4-2-1-3-9(8)10/h1-4,8,11-12H,5-7,13H2
• SMILES： NC1CC2CCC1C1=CC=CC=C12

Computed Properties

• Exact Mass: 326.22458
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 326.22458
• Heavy Atom Count: 24
• Complexity: 648
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• Refractive Index: 1.57
• Boiling Point: 462.8°Cat760mmHg
• Flash Point: 199.3°C
• Density: 1.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 17-hydroxysteroids